1-(2-aminopyrimidin-4-yl)-N-(3'-methoxybiphenyl-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(2-aminopyrimidin-4-yl)-N-[2-(3-methoxyphenyl)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H25N5O2/c1-30-18-6-4-5-17(15-18)19-7-2-3-8-20(19)26-22(29)16-10-13-28(14-11-16)21-9-12-25-23(24)27-21/h2-9,12,15-16H,10-11,13-14H2,1H3,(H,26,29)(H2,24,25,27)
• InChI Key: BNEBJGHDWDSZEV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC=CC=C2NC(=O)C3CCN(CC3)C4=NC(=NC=C4)N
• Molecular Formula: C23H25N5O2
• Molecular Weight: 403.5 g/mol

Description

1-(2-aminopyrimidin-4-yl)-N-(3'-methoxybiphenyl-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C23H25N5O2 and its molecular weight is 403.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 403.20082506 g/mol and the complexity rating of the compound is 554. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Monitoring and Metabolism

• Biological Monitoring of Agricultural Chemicals : Piperidine derivatives, such as pirimicarb, are used in agriculture. Metabolites of these compounds can be monitored in human urine, indicating exposure levels. Such studies help in assessing the metabolic pathways and potential exposure risks of agricultural chemicals to humans (Hardt, Appl, & Angerer, 1999).

• Pharmacokinetics of Novel Therapeutics : The disposition and metabolism of novel therapeutic agents, including those targeting specific receptors like orexin receptors, are crucial for understanding their efficacy and safety. Studies have detailed the metabolic fate of such compounds in humans, providing insights into their pharmacological potential and metabolic pathways (Renzulli et al., 2011).

Medical Imaging

• Sigma Receptor Imaging : Compounds targeting sigma receptors are studied for their potential in imaging primary breast tumors. This application highlights the diagnostic capabilities of piperidine derivatives in medical imaging and oncology (Caveliers et al., 2002).

Neuropharmacology

• Parkinsonism Research : The study of compounds like MPTP, a meperidine-analog, has significantly contributed to understanding neurodegenerative diseases such as Parkinson's. This research underscores the neuropharmacological implications of piperidine derivatives and their metabolites (Langston et al., 1983).

Psychiatric Disorder Treatment

• Ampakine for Schizophrenia : The use of ampakines, which modulate AMPA receptors, in treating schizophrenia showcases the potential therapeutic applications of piperidine derivatives in psychiatric disorders. Although initial studies may not show dramatic effects, they pave the way for further research into such compounds (Marenco et al., 2002).